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Compound of Interest

Compound Name: [DAla4] Substance P (4-11)

Cat. No.: B15141634

Essential Safety & Handling Protocols for
[DAla4] Substance P (4-11)

For Research Use Only. Not for human or veterinary use.[1]

This document provides crucial safety and logistical information for handling the synthetic
peptide, [DAla4] Substance P (4-11). The following guidelines are based on general
laboratory safety protocols for handling peptide compounds and information from the safety
data sheet of a similar substance, Substance P (7-11). A specific Safety Data Sheet (SDS) for
[DAla4] Substance P (4-11) was not located. Researchers should handle this substance with
care and adhere to all institutional and national safety regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for [DAla4] Substance P (4-11) is not readily available, it is prudent
to treat it as a potentially hazardous substance. Peptides can have biological activity and may
cause irritation or allergic reactions upon contact or inhalation.

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

) ANSI z87.1-compliant safety Protects eyes from splashes or
Eye Protection
glasses or goggles. dust.

Prevents skin contact. Gloves

Hand Protection Nitrile or latex gloves. must be inspected prior to use.

[2]

Protects skin and clothing from

Body Protection Laboratory coat. o
contamination.

Use in a well-ventilated area. If
) ) dust or aerosols are o ) ]
Respiratory Protection Minimizes inhalation exposure.
generated, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

o Ensure a clean and well-ventilated workspace.[2]

o Assemble all necessary equipment and reagents.

o Don the appropriate PPE as outlined in the table above.
Reconstitution:

o If the peptide is in solid form, carefully open the vial in a fume hood or designated
containment area to avoid generating dust.

o Add the recommended solvent slowly to the vial.

o Gently swirl or vortex to dissolve the peptide completely. Avoid vigorous shaking which can

cause denaturation.

Use in Experiments:
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o Handle all solutions containing [DAla4] Substance P (4-11) with care to avoid spills and
aerosol generation.

o Use appropriate containment measures for the specific experimental procedures.

o Post-Handling:
o Decontaminate all work surfaces with an appropriate cleaning agent.
o Properly dispose of all contaminated materials as outlined in the disposal plan below.

o Wash hands thoroughly after handling the substance, even if gloves were worn.[2]

Emergency Procedures

Exposure Route First Aid Measures

Move to fresh air. If breathing is difficult, seek

Inhalation . .

medical attention.[2]

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation persists.[2]

Immediately flush eyes with plenty of water for
Eye Contact ) ) .
at least 15 minutes. Seek medical attention.[2]

) Rinse mouth with water. Do not induce vomiting.
Ingestion _ . . .
Seek immediate medical attention.[2]

Disposal Plan

All waste materials contaminated with [DAla4] Substance P (4-11) should be considered
chemical waste and disposed of in accordance with institutional and local regulations.

+ Waste Segregation:
o Separate liquid and solid waste into clearly labeled, sealed containers.

o Do not mix with other incompatible waste streams.
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e Liquid Waste:

o Collect all aqueous solutions containing the peptide in a designated, leak-proof container
labeled "Hazardous Chemical Waste."

o Depending on local regulations, small quantities of agueous, non-hazardous peptide
solutions may be eligible for sewer disposal with copious amounts of water, but this should
be verified with your institution's environmental health and safety (EHS) office.

e Solid Waste:

o All contaminated consumables (e.g., pipette tips, vials, gloves) should be placed in a
designated solid waste container labeled "Hazardous Chemical Waste."

e Decontamination:

o All non-disposable equipment that has come into contact with the peptide should be
thoroughly cleaned and decontaminated according to standard laboratory procedures.

e Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS office or a licensed waste disposal contractor.[3]

Handling Workflow for [DAla4] Substance P (4-11)
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A flowchart illustrating the safe handling and disposal workflow for [DAla4] Substance P (4-
11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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